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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

An Objective Comparison of 3-Methyl-3-octanol and 2-Methyl-2-octanol for Research and

Development Applications

This guide provides a detailed, evidence-based comparison of the isomeric tertiary alcohols, 3-
Methyl-3-octanol and 2-Methyl-2-octanol. Aimed at researchers, scientists, and professionals

in drug development, this document summarizes key physicochemical properties, potential

applications, and relevant experimental protocols to inform compound selection and

experimental design.

Structural and Physicochemical Properties
3-Methyl-3-octanol and 2-Methyl-2-octanol are structural isomers with the same molecular

formula, C₉H₂₀O, and molecular weight.[1][2] However, the different placement of the hydroxyl

and methyl groups along the octanol backbone results in distinct physicochemical

characteristics. 3-Methyl-3-octanol features the hydroxyl and a methyl group on the third

carbon, while in 2-Methyl-2-octanol, they are positioned on the second carbon. This structural

variance influences properties such as boiling point, density, and refractive index.

A summary of their key properties is presented in the table below for direct comparison.
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Property 3-Methyl-3-octanol 2-Methyl-2-octanol

Molecular Formula C₉H₂₀O[1][3] C₉H₂₀O[2]

Molecular Weight 144.25 g/mol [1][4] 144.25 g/mol [2][5]

CAS Number 5340-36-3[3][4] 628-44-4[2][6]

Appearance Clear, colorless liquid[7] Clear, colorless liquid[8]

Boiling Point 127 °C[4][9] 177-178 °C[10][11]

Melting Point 127 °C (lit.)[1] 6.15 °C (estimated)[11]

Density 0.822 g/mL at 25 °C[4][9] 0.825 g/mL[11]

Refractive Index n20/D 1.433[4][9] n20/D 1.431[11]

Flash Point 72.8 °C (163.0 °F)[4][12] 71.1 °C[11]

Solubility in Water Low ~495 mg/L at 25 °C[8]

Applications and Biological Relevance
While structurally similar, these isomers have found utility in different fields.

3-Methyl-3-octanol is recognized for its sensory properties and is used as a flavoring agent in

the food industry, notably contributing to the flavor profile of roast beef.[7] It is also a chiral

compound, with each isomer possessing a different flavor.[7]

2-Methyl-2-octanol serves as a valuable synthetic intermediate in chemical synthesis.[6][13] It

is a precursor for producing compounds like 4-(1,1-Dimethylheptyl)phenol Diethoxylate, which

has been shown to stimulate vitellogenin gene expression in trout hepatocytes and promote the

growth of breast cancer cell lines, indicating its relevance in endocrinology and cancer

research.[6][13] Additionally, it is used as an aromatic raw material in the fragrance and

cosmetics industries.[8][10]

Structural Comparison
The structural difference between the two isomers, which is the basis for their differing

properties, is visualized below.
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Structural Isomers: 3-Methyl-3-octanol vs. 2-Methyl-2-octanol
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Caption: Ball-and-stick models of 3-Methyl-3-octanol and 2-Methyl-2-octanol.

Experimental Protocols
Characterization and differentiation of these isomers are routinely performed using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: GC-MS Analysis of 3-Methyl-3-octanol and 2-
Methyl-2-octanol
1. Objective: To separate and identify 3-Methyl-3-octanol and 2-Methyl-2-octanol in a sample

mixture and confirm their molecular weight and fragmentation patterns.

2. Materials:
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Sample containing 3-Methyl-3-octanol and/or 2-Methyl-2-octanol

High-purity solvent (e.g., methanol or hexane) for dilution

GC-MS instrument equipped with a suitable capillary column (e.g., HP-5MS)

Helium carrier gas (99.999% purity)

Autosampler vials with septa

3. Sample Preparation:

Prepare a 100 ppm stock solution of each isomer standard in the chosen solvent.

Prepare a mixed standard solution containing both isomers at 10 ppm.

Dilute the unknown sample to an appropriate concentration (e.g., 10-50 ppm) to avoid

column overloading.

Transfer 1 mL of the prepared solutions into autosampler vials.

4. GC-MS Instrument Conditions:

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

Injector Temperature: 250 °C.

Injection Volume: 1 µL.

Split Ratio: 10:1.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.
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Final hold: Hold at 250 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-400.

5. Data Analysis:

Identify the peaks corresponding to each isomer by comparing their retention times with

those of the individual standards.

Analyze the mass spectrum for each peak. Confirm the molecular ion peak (m/z 144) and

characteristic fragment ions.

Quantify the compounds by integrating the peak areas and comparing them against a

calibration curve generated from the standards.

The workflow for sample analysis is depicted in the diagram below.
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Caption: Workflow for the GC-MS analysis of isomeric alcohols.
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Conclusion
3-Methyl-3-octanol and 2-Methyl-2-octanol, while sharing the same chemical formula, exhibit

distinct properties that dictate their use in different scientific and industrial domains. 3-Methyl-
3-octanol is primarily utilized for its organoleptic qualities in the food industry, whereas 2-

Methyl-2-octanol is a key intermediate in the synthesis of specialty chemicals and has

applications in biological research. A thorough understanding of their individual characteristics,

supported by robust analytical methods, is crucial for their effective application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583038#3-methyl-3-octanol-vs-2-methyl-2-octanol-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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